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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Benzyl Propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of benzyl propionate. The information is curated for researchers, scientists, and

professionals in drug development who require detailed chemical and physical data.

Chemical Structure and Identification
Benzyl propionate, also known as benzyl propanoate, is an organic compound classified as

an ester. It is formed from the esterification of benzyl alcohol and propionic acid.[1][2]

IUPAC Name: benzyl propanoate[3][4]

Synonyms: Benzyl propionate, Phenylmethyl propanoate, Propanoic acid, phenylmethyl ester,

Propionic acid, benzyl ester[1][3][5][6][7]

Chemical Formula: C₁₀H₁₂O₂[1][3][6][8][9][10][11]

Canonical SMILES: CCC(=O)OCC1=CC=CC=C1[3][4]

InChI: InChI=1S/C10H12O2/c1-2-10(11)12-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3[1][3][4]

InChIKey: VHOMAPWVLKRQAZ-UHFFFAOYSA-N[3][4]
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Chemical Structure Diagram
Caption: Chemical structure of benzyl propionate.

Physicochemical Properties
Benzyl propionate is a colorless liquid with a characteristic sweet, fruity, and floral odor.[8][12]

It is widely used in the fragrance and flavor industries.[1][6][8]

Property Value Source(s)

Molecular Weight 164.20 g/mol [3][8][9]

Appearance Colorless liquid [6][8][9][10]

Boiling Point 220-222 °C at 760 mmHg [3][4][8][9][13]

Density 1.027 - 1.03 g/mL at 25 °C [4][8][14][15][16]

Solubility

Insoluble in water; soluble in

alcohol and most fixed oils;

slightly soluble in propylene

glycol; insoluble in glycerin.

[1][3][8][12]

Refractive Index 1.495 - 1.500 at 20 °C [3][4][10]

Flash Point 96 - 101 °C (205 - 213 °F) [9][14][15][16]

Vapor Pressure 0.065 mmHg at 25 °C [13]

LogP 2.4 - 2.57 [3][13]

CAS Number 122-63-4 [3][6][9][10]

Synthesis of Benzyl Propionate
The primary method for synthesizing benzyl propionate is through the Fischer esterification of

benzyl alcohol with propionic acid, typically in the presence of an acid catalyst.[2][9]

Synthesis Workflow Diagram
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Synthesis of Benzyl Propionate via Fischer Esterification

Reactants:
- Benzyl Alcohol
- Propionic Acid

Esterification Reaction

Acid Catalyst
(e.g., Sulfuric Acid)

Reaction Workup:
- Neutralization

- Washing

Purification:
- Distillation

Benzyl Propionate

Click to download full resolution via product page

Caption: General workflow for benzyl propionate synthesis.

Experimental Protocol: Fischer Esterification
The following is a general protocol for the synthesis of benzyl propionate. Specific conditions

may vary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b094898?utm_src=pdf-body-img
https://www.benchchem.com/product/b094898?utm_src=pdf-body
https://www.benchchem.com/product/b094898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Benzyl alcohol

Propionic acid

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Brine (for washing)

Anhydrous magnesium sulfate (for drying)

Organic solvent (e.g., diethyl ether or dichloromethane for extraction)

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of

benzyl alcohol and propionic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the mixture to reflux for a specified period, monitoring the reaction progress by a

suitable method (e.g., TLC or GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and dilute with an organic solvent.

Wash the organic layer sequentially with water, sodium bicarbonate solution (to neutralize

the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

remove the solvent.

Purify the crude product by distillation to obtain pure benzyl propionate.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): A typical ¹H NMR spectrum of benzyl propionate would show

characteristic peaks corresponding to the protons of the ethyl group, the benzylic methylene

protons, and the aromatic protons of the phenyl group.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the carbon

skeleton of the molecule, with distinct signals for the carbonyl carbon, the carbons of the ethyl

group, the benzylic methylene carbon, and the aromatic carbons.

General Experimental Protocol for NMR Spectroscopy:

Sample Preparation: A small amount of the benzyl propionate sample is dissolved in a

deuterated solvent (e.g., CDCl₃).

Instrumentation: The spectrum is recorded on a standard NMR spectrometer.

Data Acquisition: Standard pulse sequences are used to acquire ¹H and ¹³C NMR spectra.

Data Processing: The raw data is processed (Fourier transformation, phasing, and baseline

correction) to obtain the final spectrum.

Infrared (IR) Spectroscopy
The IR spectrum of benzyl propionate will exhibit characteristic absorption bands for the C=O

stretch of the ester group, C-O stretches, and the aromatic C-H and C=C stretches.

General Experimental Protocol for IR Spectroscopy (Neat Liquid):

Sample Preparation: A drop of the neat liquid benzyl propionate is placed between two salt

plates (e.g., KBr or NaCl) to form a thin film.

Instrumentation: The spectrum is recorded using an FTIR spectrometer.

Data Acquisition: A background spectrum of the clean salt plates is first recorded, followed by

the spectrum of the sample.
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Data Processing: The sample spectrum is ratioed against the background spectrum to

produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Mass spectrometry of benzyl propionate typically involves electron ionization (EI), leading to

fragmentation of the molecule. The resulting mass spectrum shows the molecular ion peak and

various fragment ion peaks, which can be used to confirm the structure.

General Experimental Protocol for GC-MS:

Sample Preparation: A dilute solution of benzyl propionate in a volatile organic solvent is

prepared.

Instrumentation: The sample is introduced into a gas chromatograph (GC) coupled to a mass

spectrometer (MS).

Data Acquisition: The GC separates the components of the sample, and the MS records the

mass spectrum of the eluting benzyl propionate.

Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and

characteristic fragment ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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